1-Methyl-3-isopropyltriazene
Description
Triazenes are nitrogen-rich compounds with applications in organic synthesis, pharmaceuticals, and materials science. This compound’s reactivity and stability are influenced by its substituents, which differentiate it from other triazene derivatives.
Properties
CAS No. |
118399-01-2 |
|---|---|
Molecular Formula |
C4H11N3 |
Molecular Weight |
101.15 g/mol |
IUPAC Name |
N-(methyldiazenyl)propan-2-amine |
InChI |
InChI=1S/C4H11N3/c1-4(2)6-7-5-3/h4H,1-3H3,(H,5,6) |
InChI Key |
YLGRFAHAPKIPKG-UHFFFAOYSA-N |
SMILES |
CC(C)NN=NC |
Canonical SMILES |
CC(C)NN=NC |
Other CAS No. |
118399-01-2 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
A comparative analysis requires structural, physicochemical, and functional data for 1-Methyl-3-isopropyltriazene and its analogs. Unfortunately, the provided evidence exclusively describes 1-Ethyl-3-methylimidazolium chloride (CAS 65039-09-0), an ionic liquid unrelated to triazenes. This compound’s empirical formula (C₆H₁₁ClN₂), molecular weight (146.62 g/mol), and purity (>98%) are detailed, but these parameters cannot be directly compared to triazenes due to fundamental differences in structure and reactivity.
Key Limitations in the Evidence:
Structural Disparity : The evidence focuses on imidazolium-based ionic liquids, which lack the triazene functional group (N-N-N) central to the query.
Functional Differences : Ionic liquids are typically used as solvents or electrolytes, whereas triazenes are reactive intermediates or pharmacophores.
Missing Data: No information on 1-Methyl-3-isopropyltriazene or analogous triazenes (e.g., 1,3-dialkyltriazenes or aryl-substituted triazenes) is provided.
Note on Evidence Utilization:
The sole reference () pertains to an ionic liquid and cannot support analysis of triazene compounds. This underscores the importance of verifying the relevance of sources to the query’s scope.
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